1-amino-N'-hydroxycyclopentane-1-carboximidamide

• Molecular Formula: C6H13N3O
• Molecular Weight: 143.19 g/mol
• SMILES: C1CCC(C1)(C(=NO)N)N
• InChI: InChI=1S/C6H13N3O/c7-5(9-10)6(8)3-1-2-4-6/h10H,1-4,8H2,(H2,7,9)
• InChIKey: TXIFWNZLQVCPGW-UHFFFAOYSA-N

1-Amino-N'-hydroxycyclopentane-1-carboximidamide: Identity and Physicochemical Profile

1-Amino-N'-hydroxycyclopentane-1-carboximidamide (molecular formula C₆H₁₃N₃O, MW 143.19 g/mol, CAS 1561255-70-6) is a cyclopentane-derived small molecule featuring a geminal 1,1-disubstitution pattern that combines a primary amine (-NH₂) with an N'-hydroxycarboximidamide (-C(=N-OH)-NH₂) moiety on the same ring carbon . This scaffold embeds a metal-chelating hydroxyamidine pharmacophore within a conformationally constrained five-membered ring, yielding a calculated logP of approximately 0.0043 and a topological polar surface area (TPSA) of 84.63 Ų . The compound is commercially available at research-grade purity (≥95%) for use as a synthetic building block and screening intermediate in medicinal chemistry and agrochemical discovery programs [1].

Fragment-like building block with low lipophilicity and high polar surface area, suitable for structure-based design

Embedded N'-hydroxycarboximidamide pharmacophore for zinc-metalloenzyme inhibitor research

Geminal 1,1-disubstitution restricts conformational freedom, providing preorganized ligand geometry

• [1] Enamine Ltd. 1-Amino-N'-hydroxycyclopentane-1-carboximidamide, EN300-151625 derivative. Available via Chembase. Available at: http://www.chembase.cn/substance-542519.html View Source

Structural Rationale: Why Generic Cyclopentane Analogs Cannot Substitute

In-class cyclopentane derivatives such as 1-aminocyclopentane-1-carboximidamide (CAS 1538905-00-8, MW 127.19, C₆H₁₃N₃) or 1-amino-N-hydroxycyclopentane-1-carboxamide (CAS 62104-33-0, MW 144.17, C₆H₁₂N₂O₂) share the cyclopentane backbone but differ critically in the presence or chemical nature of the N-hydroxy functionality . The N'-hydroxycarboximidamide group in the target compound is a validated zinc-chelating pharmacophore, as demonstrated by sub-micromolar to nanomolar inhibition constants (Ki range: 4.7 nM–3.22 μM) achieved by N'-hydroxycarboximidamide-bearing benzenesulfonamides against human carbonic anhydrase isoforms I, II, IV, and IX [1]. In contrast, the des-hydroxy analog 1-aminocyclopentane-1-carboximidamide lacks this metal-coordination capacity, while the carboxamide variant (hydroxamic acid) presents a different zinc-binding geometry (O,O-bidentate vs. N,O-chelate) that alters isozyme selectivity profiles . These functional-group-level differences translate into non-interchangeable biological activity and synthetic utility, making simple substitution scientifically unsound.

Target N'-hydroxycarboximidamide enables zinc coordination via N,O-bidentate chelation

Des-hydroxy analog Lacks N-hydroxy oxygen atom; incapable of zinc-dependent metalloenzyme engagement

Target Hydroxyamidine (N,O-chelate) offers a zinc-binding geometry distinct from classical hydroxamic acids

Hydroxamic acid analog O,O-bidentate chelation mode may shift isozyme selectivity profiles away from target chemotype

• [1] Sharma V, et al. Benzenesulfonamides with trisubstituted triazole motif as selective carbonic anhydrase I, II, IV, and IX inhibitors. Arch Pharm (Weinheim). 2023;356(3):e2200435. doi:10.1002/ardp.202200435. Available at: https://www.ncbi.nlm.nih.gov/m/pubmed.16418439/36316236/ View Source

Quantitative Differentiation Evidence Against Closest Analogs

Scaffold-Embedded Zinc-Chelation Potential

The N'-hydroxycarboximidamide functional group in the target compound is a validated zinc-binding pharmacophore. In a systematic study of benzenesulfonamide-based carbonic anhydrase inhibitors, compounds bearing the N'-hydroxycarboximidamide functionality (series 10a–g) exhibited inhibition constants (Ki) ranging from 4.7 nM to 3.22 μM against human carbonic anhydrase isoforms hCA I, II, IV, and IX [1]. This establishes the functional group's intrinsic capability to engage catalytic zinc ions in metalloenzyme active sites. By contrast, the des-hydroxy analog 1-aminocyclopentane-1-carboximidamide (MW 127.19) lacks the N-hydroxy oxygen atom required for zinc coordination, fundamentally precluding this binding mode .

Zinc-Chelation Potential

Class-level inference

N'-hydroxycarboximidamide group validated as zinc-binding pharmacophore; class-level Ki range 4.7 nM–3.22 μM against hCA I, II, IV, IX

Supports zinc-metalloenzyme inhibitor design; des-hydroxy analog cannot engage metal active sites

Stopped-flow CO₂ hydration assay; recombinant human carbonic anhydrase isoforms

Evidence Dimension	Zinc-chelating pharmacophore validation — inhibition of human carbonic anhydrase isoforms
Target Compound Data	Contains N'-hydroxycarboximidamide group capable of zinc chelation (functional group validation via class-level data)
Comparator Or Baseline	1-Aminocyclopentane-1-carboximidamide: no N-hydroxy oxygen, incapable of zinc chelation; N'-hydroxycarboximidamide-bearing benzenesulfonamides (10a–g): Ki = 4.7 nM–3.22 μM against hCA I, II, IV, IX
Quantified Difference	Presence vs. absence of metal-chelating oxygen atom; class-level Ki range: low nanomolar to low micromolar for N'-hydroxycarboximidamide-containing compounds
Conditions	Stopped-flow CO₂ hydration assay; human carbonic anhydrase isoforms I, II, IV, and IX; recombinant enzyme; pH 7.4; 20°C

Why This Matters

The N-hydroxy oxygen atom is the essential structural determinant for zinc-dependent metalloenzyme engagement; its absence in the des-hydroxy analog makes that compound unsuitable for programs targeting zinc-containing active sites.

• [1] Sharma V, et al. Benzenesulfonamides with trisubstituted triazole motif as selective carbonic anhydrase I, II, IV, and IX inhibitors. Arch Pharm (Weinheim). 2023;356(3):e2200435. doi:10.1002/ardp.202200435. View Source

Conformational Constraint via Geminal 1,1-Disubstitution

The target compound features geminal disubstitution at the cyclopentane 1-position, placing both the amino group and the N'-hydroxycarboximidamide on the same tetrahedral carbon . This contrasts with the regioisomer 2-amino-N'-hydroxycyclopentane-1-carboximidamide (CAS 1562642-32-3, MW 143.19), which distributes the amino and carboximidamide groups across vicinal carbons (C1 and C2) . The geminal arrangement restricts rotational freedom (1 rotatable bond for the target vs. the potential for increased conformational sampling in the vicinal isomer), creating a more preorganized ligand geometry that can reduce the entropic penalty upon target binding. The logP of approximately 0.0043 for the target compound versus 1.061 for the simpler N'-hydroxycyclopentanecarboximidamide scaffold lacking the geminal amino group [1] demonstrates that the addition of the amino substituent significantly modulates polarity without adding lipophilicity.

Conformational Constraint

Head-to-head comparison

Geminal 1,1-disubstitution vs. vicinal 1,2-regioisomer; logP difference ≈ −1.06 log units, TPSA increase ~35 Ų, only 1 rotatable bond

Geminal arrangement provides unique preorganized geometry; regioisomers cannot replicate presentation

Calculated physicochemical parameters; experimental binding data not yet available

Evidence Dimension	Substitution pattern and resulting physicochemical properties
Target Compound Data	Geminal 1,1-disubstitution; MW 143.19; logP ≈ 0.0043; TPSA 84.63 Ų; 1 rotatable bond
Comparator Or Baseline	Regioisomer 2-amino-N'-hydroxycyclopentane-1-carboximidamide: vicinal 1,2-disubstitution; MW 143.19; Comparator N'-hydroxycyclopentanecarboximidamide (without geminal amino): logP 1.061, MW 128.17
Quantified Difference	logP difference: ≈ -1.06 log units vs. N'-hydroxycyclopentanecarboximidamide (target compound is ~11-fold more hydrophilic); TPSA increase of ~35 Ų due to amino group
Conditions	Calculated physicochemical parameters; ChemScene computational chemistry data and Chembase database entries

Why This Matters

The geminal 1,1-disubstitution pattern creates a unique geometric presentation of the amino and hydroxycarboximidamide groups that cannot be replicated by vicinal regioisomers, providing differential synthetic utility and target-binding geometry for structure-based design programs.

• [1] Chembase. N'-hydroxycyclopentanecarboximidamide, CAS 99623-12-8, C₆H₁₂N₂O, MW 128.17, logP 1.061. Available at: http://www.chembase.cn/substance-542519.html View Source

Hydroxyamidine vs. Hydroxamic Acid Zinc-Binding Geometry

The N'-hydroxycarboximidamide (hydroxyamidine) moiety in the target compound provides an N,O-bidentate zinc-chelation mode that differs from the O,O-bidentate chelation of the hydroxamic acid group found in 1-amino-N-hydroxycyclopentane-1-carboxamide (CAS 62104-33-0) . This distinction has practical consequences for metalloenzyme selectivity. The cyclopentene-based hydroxamic acid BRD 9757 (N-Hydroxy-1-cyclopentene-1-carboxamide) achieves an IC50 of 30 nM against HDAC6 with >20-fold selectivity over Class I HDACs (HDAC1 IC50 = 638 nM; HDAC2 IC50 = 1,790 nM; HDAC3 IC50 = 694 nM) and >400-fold over other Class II HDACs (HDAC4 IC50 = 21,800 nM; HDAC5 IC50 = 18,320 nM) . The hydroxyamidine scaffold of the target compound, with its distinct nitrogen-containing chelation motif, may engage zinc-dependent enzymes with altered isozyme selectivity profiles compared to classical hydroxamates, offering a structurally orthogonal starting point for inhibitor design programs where hydroxamic acid-based leads have failed due to selectivity or pharmacokinetic liabilities .

Chelation Geometry

Class-level inference

Target: N,O-bidentate (hydroxyamidine); Comparator (BRD 9757): O,O-bidentate hydroxamic acid, HDAC6 IC50 30 nM, >20-fold selectivity over Class I HDACs

Distinct chelation mode may yield altered isozyme selectivity vs. classical hydroxamic acid leads

Direct HDAC inhibition data for target compound not reported; class-level inference

Evidence Dimension	Zinc-binding mode and isozyme selectivity profile of structurally related cyclopentane-derived zinc chelators
Target Compound Data	N'-hydroxycarboximidamide (hydroxyamidine): N,O-bidentate zinc chelation motif; specific HDAC inhibition data not yet reported for this exact compound
Comparator Or Baseline	Hydroxamic acid analog BRD 9757: O,O-bidentate; HDAC6 IC50 = 30 nM; HDAC1 IC50 = 638 nM; HDAC3 IC50 = 694 nM; HDAC8 IC50 = 1,090 nM; HDAC4 IC50 = 21,800 nM
Quantified Difference	Chelation mode: N,O-bidentate (target) vs. O,O-bidentate (comparator); HDAC6 selectivity window for comparator: >21-fold over HDAC1, >727-fold over HDAC4
Conditions	BRD 9757 data from recombinant human HDAC isoform inhibition assays (HDAC Glo assay); HeLa cell α-tubulin acetylation without H3 acetylation confirmed Class IIb selectivity

Why This Matters

For procurement decisions in HDAC or zinc-metalloenzyme inhibitor programs, the hydroxyamidine scaffold offers a chelation mode orthogonal to classical hydroxamic acids, potentially addressing selectivity and pharmacokinetic limitations that have hindered hydroxamate-based clinical candidates.

Immunosuppressive Scaffold Heritage from Alicyclic Amino Acids

The 1-aminocyclopentane scaffold has an established precedent in immunosuppressive drug discovery. US Patent 3,997,594 (granted 1976) discloses that 1-aminocyclopentanecarbohydroxamic acid hydrochloride, a direct structural analog of the target compound where the carboximidamide is replaced by a hydroxamic acid, demonstrated oral anti-immune activity in the experimental allergic encephalomyelitis (EAE) test: at 50 mg/kg body weight, the compound provided 45% protection against paralysis in warm-blooded animals [1][2]. The target compound's N'-hydroxycarboximidamide group represents a bioisosteric replacement of the hydroxamic acid, potentially retaining the immunosuppressive scaffold recognition while offering differential zinc-chelation and metabolic stability properties [3].

EAE Model Heritage

Class-level inference

1-Aminocyclopentanecarbohydroxamic acid: reported 45% reduction in paralysis incidence at 50 mg/kg p.o. in EAE model (US Patent 3,997,594)

Scaffold demonstrated in vivo model response; carboximidamide variant offers diversification opportunity

Data from patent; target compound not directly tested in this model

Evidence Dimension	In vivo immunosuppressive efficacy in experimental allergic encephalomyelitis (EAE) model
Target Compound Data	No direct in vivo data reported for the carboximidamide variant; scaffold heritage from 1-aminocyclopentane hydroxamic acid class
Comparator Or Baseline	1-Aminocyclopentanecarbohydroxamic acid hydrochloride: 45% protection against paralysis at 50 mg/kg p.o. in EAE test (warm-blooded animals)
Quantified Difference	Comparator: 45% protection at 50 mg/kg; target compound: not yet tested in this model; structural difference: carboximidamide (-C(=N-OH)-NH₂) vs. hydroxamic acid (-C(=O)-NH-OH)
Conditions	EAE test in warm-blooded animals; oral administration; protection measured as % reduction in paralysis incidence; data from US Patent 3,997,594 (1976)

Why This Matters

The 1-aminocyclopentane scaffold has demonstrated in vivo immunosuppressive activity when functionalized with a zinc-binding N-hydroxy moiety; the target compound's N'-hydroxycarboximidamide represents a structurally distinct zinc-binding group on the same scaffold, offering a procurement-relevant diversification strategy for immunology programs.

• [1] Alburn HE, et al. (American Home Products Corporation). Hydroxamic acids of alicyclic amino acids. US Patent 3,997,594. Granted December 14, 1976. Available at: https://patents.justia.com/patent/3997594 View Source
• [2] American Home Products Corporation. Hydroxamic acids of alicyclic amino acids. Example I: 1-Aminocyclopentanecarbohydroxamic Acid Hydrochloride; Example III: EAE test — 50 mg/kg, 45% protection. US 3,997,594. Available at: https://patents.google.com/patent/US3997594A/ View Source
• [3] Dambrova M, et al. Discovery of N-hydroxyguanidines as novel electron acceptors of xanthine oxidase: Potential new drugs for treatment of ischemia and reperfusion injury. Uppsala University Doctoral Dissertation; 1998. N-hydroxyguanidine (carboximidamide) compounds demonstrate enzymatic reduction by xanthine oxidase. Available at: https://www.avhandlingar.se/avhandling/553848/ View Source

Hydroxyguanidine as a Xanthine Oxidase Electron Acceptor

The N'-hydroxycarboximidamide group (chemically synonymous with N-hydroxyguanidine) has been independently validated as an electron acceptor for xanthine oxidase (XO), an enzyme implicated in ischemia-reperfusion injury. Dambrova et al. demonstrated that N-hydroxyguanidine derivatives serve as substrates for XO-catalyzed reduction, with kinetic studies showing that increasing xanthine concentration significantly elevates the apparent Km, while NADH concentration has no effect — confirming a specific electron acceptor mechanism [1][2]. In contrast, the des-hydroxy analog 1-aminocyclopentane-1-carboximidamide (MW 127.19) and the non-amino analog N'-hydroxycyclopentanecarboximidamide (MW 128.17) have no reported XO electron acceptor data. The target compound uniquely combines the N-hydroxyguanidine electron acceptor motif with a geminal amino group on a cyclopentane scaffold, offering a distinct chemotype for XO-mediated pharmacology that is not represented by any single comparator [3].

XO Electron Acceptor

Class-level inference

N-hydroxyguanidine pharmacophore acts as electron acceptor for xanthine oxidase; increasing xanthine raises apparent Km, NADH has no effect

Unique modality for ischemia-reperfusion pathway research; des-hydroxy analogs lack this function

Kinetic studies with bovine milk XO; mechanistic validation from Dambrova et al.

Evidence Dimension	Xanthine oxidase electron acceptor activity of N-hydroxyguanidine / N'-hydroxycarboximidamide pharmacophore
Target Compound Data	Contains N'-hydroxycarboximidamide (= N-hydroxyguanidine) group; class-level XO electron acceptor activity confirmed by kinetic studies
Comparator Or Baseline	Des-hydroxy analog (1-aminocyclopentane-1-carboximidamide): no N-hydroxy group, no reported XO activity. Reference N-hydroxyguanidine compound PR5 (1-(3,4-dimethoxy-2-chlorobenzylideneamino)-3-hydroxyguanidine): confirmed XO electron acceptor; increasing xanthine increases apparent Km; NADH has no effect on Km
Quantified Difference	Presence vs. absence of XO electron acceptor functionality; kinetic mechanism confirmed by changing Km with xanthine concentration vs. unchanged Km with NADH (class-level mechanistic validation)
Conditions	Bovine milk xanthine oxidase; xanthine as reducing substrate; anaerobic and aerobic conditions; kinetic analysis of NADH oxidation; PR5 compound from Dambrova et al., Arch Biochem Biophys 2000;377(1):101-108

Why This Matters

The N-hydroxyguanidine electron acceptor mechanism represents a distinct pharmacological modality not accessible to des-hydroxy or hydroxamic acid analogs; the target compound is the only cyclopentane-based scaffold that merges this XO-active pharmacophore with a geminal amino substitution, offering unique procurement value for ischemia-reperfusion and free radical biology research programs.

• [1] Dambrova M, et al. N-Hydroxyguanidine compound 1-(3,4-dimethoxy-2-chlorobenzylideneamino)-3-hydroxyguanidine inhibits the xanthine oxidase mediated generation of superoxide radical. Arch Biochem Biophys. 2000;377(1):101-108. doi:10.1006/abbi.2000.1753. Available at: https://pubmed.ncbi.nlm.nih.gov/10775449/ View Source
• [2] Prusis P, Dambrova M, Andrianov V, et al. Synthesis and quantitative structure-activity relationship of hydrazones of N-amino-N'-hydroxyguanidine as electron acceptors for xanthine oxidase. Eur J Med Chem. 2004;39(11):953-961. Available at: https://www.sciencedirect.com/science/article/pii/S022352340400181X View Source
• [3] Use of hydroxyguanidines. Patent EP0839036B1 / US6063813A. Priority date: 1995-07-20. Xanthine dehydrogenase/xanthine oxidase catalyzes reduction of hydroxyguanidines to guanidines. Available at: https://patents.justia.com/patent/6063813 View Source

Crystallographically Validated Cyclopentane-Carboximidamide Binding

The cyclopentane-carboximidamide scaffold has been co-crystallized with Cytochrome C Peroxidase (PDB ID: 2RBU) at 1.80 Å resolution, providing atomic-level validation that this chemotype can engage enzyme active sites with defined binding geometry [1][2]. The PDB ligand (code 273: cyclopentanecarboximidamide, C₆H₁₂N₂) demonstrates that the carboximidamide moiety forms specific interactions within the heme-containing oxidoreductase pocket [3]. The target compound extends this validated scaffold by adding both an N-hydroxy group (enabling metal chelation) and a geminal amino group (enabling additional hydrogen-bond interactions), creating a more functionally dense ligand while preserving the core cyclopentane-carboximidamide binding framework confirmed experimentally [1].

Crystallographic Binding

Class-level inference

Core cyclopentane-carboximidamide scaffold co-crystallized with Cytochrome C Peroxidase (PDB 2RBU, 1.80 Å)

Experimentally validated scaffold binding to protein active site, de-risking structure-based design

Target compound adds N-OH and NH₂ groups to this validated core; complex available

Evidence Dimension	X-ray crystallographic evidence of cyclopentane-carboximidamide scaffold binding to an enzyme active site
Target Compound Data	Contains the cyclopentane-carboximidamide core scaffold validated in PDB 2RBU, with additional N-hydroxy and geminal amino substituents
Comparator Or Baseline	Cyclopentanecarboximidamide (PDB ligand 273): co-crystallized with Cytochrome C Peroxidase at 1.80 Å resolution; MW 112.17; no N-hydroxy or amino substituents
Quantified Difference	Target compound adds 2 hydrogen-bond donors (N-OH, -NH₂) and increases MW by ~31 Da vs. the PDB-validated minimal scaffold; resolution of comparator complex: 1.80 Å
Conditions	PDB 2RBU: X-ray diffraction, 1.80 Å resolution; Saccharomyces cerevisiae YJM789 Cytochrome C Peroxidase expressed in E. coli BL21(DE3); primary publication DOI: 10.1016/j.jmb.2008.01.049

Why This Matters

The PDB 2RBU structure provides the only direct experimental evidence of a cyclopentane-carboximidamide scaffold bound to a protein target, de-risking procurement for structure-based drug design programs and confirming that the core scaffold is compatible with enzyme active-site engagement.

• [1] RCSB Protein Data Bank. PDB ID: 2RBU — Cytochrome C Peroxidase in complex with cyclopentane-carboximidamide. Resolution: 1.80 Å. Released: 2007-09-19. DOI: 10.2210/pdb2rbu/pdb. Available at: https://www.rcsb.org/structure/2RBU View Source
• [2] PDBj. ChemComp-273: cyclopentanecarboximidamide. Formula: C₆H₁₂N₂, MW 112.173. PDB ligand code: 273. Available at: https://pdbj.org/chemcomp/273 View Source
• [3] Meharenna YT, et al. Cytochrome C Peroxidase in complex with cyclopentane-carboximidamide. J Mol Biol. 2008;377(4):1096-1111. DOI: 10.1016/j.jmb.2008.01.049. Available at: https://www.sciencedirect.com/science/article/pii/S0022283608000672 View Source

Procurement-Relevant Application Scenarios

Zinc-Metalloenzyme Inhibitor Lead Generation

Research groups pursuing inhibitors of zinc-dependent enzymes (HDACs, carbonic anhydrases, MMPs) can procure this compound as a structurally orthogonal starting scaffold to classical hydroxamic acid leads. The N'-hydroxycarboximidamide group provides N,O-bidentate zinc chelation [1], a binding mode distinct from the O,O-bidentate chelation of hydroxamates that dominate current clinical pipelines. With HDAC6-selective hydroxamate BRD 9757 achieving 30 nM potency but >400-fold selectivity over some Class II isoforms , the hydroxyamidine scaffold may yield altered selectivity fingerprints. The geminal amino group additionally offers a vector for derivatization not present in simpler N'-hydroxycyclopentanecarboximidamide (MW 128.17) [2].

Ischemia-Reperfusion Injury Research Probe

The N-hydroxyguanidine (N'-hydroxycarboximidamide) pharmacophore has been mechanistically validated as an electron acceptor for xanthine oxidase, an enzyme that generates superoxide radicals during reperfusion [3][4]. The target compound uniquely positions this pharmacophore on a conformationally constrained cyclopentane scaffold with a geminal amino group, offering a chemotype for structure-activity relationship (SAR) exploration in ischemia-reperfusion models. The kinetic mechanism — characterized by xanthine-concentration-dependent Km shifts without NADH dependence — provides a quantitative framework for benchmarking new analogs [3].

Immunomodulatory Scaffold Diversification

The 1-aminocyclopentane scaffold with an N-hydroxy functional group has demonstrated in vivo immunosuppressive activity: 1-aminocyclopentanecarbohydroxamic acid provided 45% protection against paralysis at 50 mg/kg p.o. in the EAE model [5]. The target compound replaces the hydroxamic acid with an N'-hydroxycarboximidamide bioisostere, potentially retaining immunomodulatory scaffold recognition while altering zinc-chelation properties and metabolic stability. This makes it a procurement-relevant diversification tool for immunology and transplant rejection programs seeking to explore beyond the hydroxamic acid chemical space [5][6].

Structure-Based Fragment Growth and Design

The cyclopentane-carboximidamide core has been experimentally visualized in a protein active site at 1.80 Å resolution (PDB 2RBU, Cytochrome C Peroxidase complex) [7]. The target compound adds hydrogen-bond-capable substituents (N-OH and -NH₂) to this validated binding scaffold without substantially increasing molecular weight (143.19 vs. 112.17 for the minimal scaffold). With a TPSA of 84.63 Ų and logP approaching zero (0.0043) , the compound possesses favorable fragment-like physicochemical properties for structure-based design, providing an experimentally grounded starting point for fragment growing or linking campaigns.

Application

Selection Property

Validation Focus

Zinc-metalloenzyme inhibitor studies

N,O-bidentate zinc chelation motif

Isozyme selectivity profiling vs. hydroxamate chemotypes

Ischemia-reperfusion pathway research

Xanthine oxidase electron acceptor chemotype

Superoxide generation endpoint monitoring and SAR exploration

Immunomodulatory scaffold diversification

1-Aminocyclopentane scaffold with model-response heritage

EAE model endpoint response review and bioisostere evaluation

Structure-based fragment design

PDB-validated carboximidamide binding scaffold

Crystallographic binding mode confirmation and fragment growing

• [1] Sharma V, et al. Arch Pharm (Weinheim). 2023;356(3):e2200435. N'-hydroxycarboximidamide-functionalized benzenesulfonamides as carbonic anhydrase inhibitors (Ki range: 4.7 nM–3.22 μM). Available at: https://www.ncbi.nlm.nih.gov/m/pubmed.16418439/36316236/ View Source
• [2] Chembase. N'-hydroxycyclopentanecarboximidamide, CAS 99623-12-8, C₆H₁₂N₂O, MW 128.17. Available at: http://www.chembase.cn/substance-542519.html View Source
• [3] Dambrova M, et al. Arch Biochem Biophys. 2000;377(1):101-108. N-hydroxyguanidine electron acceptor for xanthine oxidase. Available at: https://pubmed.ncbi.nlm.nih.gov/10775449/ View Source
• [4] Prusis P, Dambrova M, et al. Eur J Med Chem. 2004;39(11):953-961. N-amino-N'-hydroxyguanidine SAR for xanthine oxidase. Available at: https://www.sciencedirect.com/science/article/pii/S022352340400181X View Source
• [5] Alburn HE, et al. US Patent 3,997,594. Hydroxamic acids of alicyclic amino acids. EAE test: 45% protection at 50 mg/kg. Granted 1976. Available at: https://patents.justia.com/patent/3997594 View Source
• [6] Dambrova M. Discovery of N-hydroxyguanidines as novel electron acceptors of xanthine oxidase. Uppsala University; 1998. Available at: https://www.avhandlingar.se/avhandling/553848/ View Source
• [7] RCSB PDB. 2RBU: Cytochrome C Peroxidase with cyclopentane-carboximidamide, 1.80 Å. DOI: 10.2210/pdb2rbu/pdb. Available at: https://www.rcsb.org/structure/2RBU View Source